Cas no 2171911-87-6 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid)

2-(2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its structure features a branched side chain and a flexible linker, making it valuable for introducing specific functional groups or modifying peptide backbones. The Fmoc group ensures selective deprotection under mild basic conditions, enhancing compatibility with solid-phase peptide synthesis (SPPS). This compound is particularly useful for constructing complex peptide architectures, enabling precise control over molecular design. Its stability and solubility in common organic solvents facilitate efficient coupling reactions, while the carboxylate terminus allows further conjugation. Suitable for research applications requiring tailored peptide modifications, it offers versatility in bioconjugation and drug development.
2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid structure
2171911-87-6 structure
Product Name:2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid
CAS No:2171911-87-6
MF:C25H29N3O6
MW:467.514266729355
CID:6484492
PubChem ID:165544971
Update Time:2025-05-22

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid
    • 2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
    • 2171911-87-6
    • EN300-1516826
    • Inchi: 1S/C25H29N3O6/c1-15(2)20(24(32)27-12-22(29)26-13-23(30)31)11-28-25(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,29)(H,27,32)(H,28,33)(H,30,31)
    • InChI Key: QSVMSCWFDVUBQD-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C(NCC(NCC(=O)O)=O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 467.20563565g/mol
  • Monoisotopic Mass: 467.20563565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 134Ų

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1516826-0.05g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
0.05g
$2829.0 2023-06-05
Enamine
EN300-1516826-0.1g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
0.1g
$2963.0 2023-06-05
Enamine
EN300-1516826-0.25g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
0.25g
$3099.0 2023-06-05
Enamine
EN300-1516826-0.5g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
0.5g
$3233.0 2023-06-05
Enamine
EN300-1516826-1.0g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
1g
$3368.0 2023-06-05
Enamine
EN300-1516826-2.5g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
2.5g
$6602.0 2023-06-05
Enamine
EN300-1516826-5.0g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
5g
$9769.0 2023-06-05
Enamine
EN300-1516826-10.0g
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
10g
$14487.0 2023-06-05
Enamine
EN300-1516826-50mg
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
50mg
$2829.0 2023-09-27
Enamine
EN300-1516826-100mg
2-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}acetamido)acetic acid
2171911-87-6
100mg
$2963.0 2023-09-27

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid

Compound CAS No. 2171911-87-6: A Comprehensive Overview

The compound with CAS No. 2171911-87-6, known as 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}acetamido)acetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biotechnology. This compound has garnered attention due to its unique structure and potential in various research and industrial applications.

The fluoren-9-yl group in its structure plays a pivotal role in its reactivity and stability. Recent studies have highlighted the importance of this group in enhancing the molecule's ability to participate in specific chemical reactions, particularly in the context of peptide synthesis and drug delivery systems. The methoxycarbonyl moiety further contributes to its versatility, enabling it to act as a protective group in complex organic syntheses.

One of the most notable aspects of this compound is its methylbutanamido functionality, which has been extensively studied for its role in enzyme inhibition and catalysis. Researchers have demonstrated that this group can selectively bind to certain enzymes, making it a promising candidate for the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound. Techniques such as molecular modeling and computational chemistry have been instrumental in optimizing the synthesis process, reducing costs, and improving yield. These developments are particularly significant given the increasing demand for high-purity compounds in pharmaceutical research.

In terms of applications, this compound has shown remarkable potential in the field of biomedical research. Its ability to serve as a precursor for bioactive molecules has made it a valuable tool in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound's acetamido groups have been found to enhance its solubility in aqueous solutions, which is a critical factor for its use in biological assays and formulations. This property has been leveraged in recent studies to develop more effective drug delivery systems, ensuring better bioavailability and reduced side effects.

The structural complexity of this compound presents both challenges and opportunities for researchers. While its synthesis requires precise control over reaction conditions, the resulting molecule offers unparalleled functional diversity. This has led to its adoption in advanced materials science applications, where tailored molecular properties are essential.

In conclusion, CAS No. 2171911-87-6 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique combination of functional groups and reactivity makes it an invaluable asset in contemporary chemical research and development.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.